2-Nitro-5-(2-phenylethoxy)-toluene

• Molecular Formula: C15H15NO3
• Molecular Weight: 257.28 g/mol
• IUPAC Name: 2-methyl-1-nitro-4-(2-phenylethoxy)benzene
• InChI: InChI=1S/C15H15NO3/c1-12-11-14(7-8-15(12)16(17)18)19-10-9-13-5-3-2-4-6-13/h2-8,11H,9-10H2,1H3
• InChI Key: LEBOZCVCYLFLHH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)OCCC2=CC=CC=C2)[N+](=O)[O-]

Description

2-Nitro-5-(2-phenylethoxy)-toluene is a useful research compound. Its molecular formula is C15H15NO3 and its molecular weight is 257.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a sodium ethoxide solution prepared from 15 g (0.652 Mol) of sodium and 500 ml of anhydrous ethanol were added, successively, 100 g (0.653 Mol) of 5-hydroxy-2-nitrotoluene and 90 ml (121.95 g=0.659 Mol) of 2-phenylethylbromide and the mixture was refluxed for 5 hours. A further 50 ml (0.366 Mol) of 2-phenylethylbromide were added and again the mixture was refluxed for 10 hours. The solvent was distilled off in vacuo, the residue was taken up in ether and extracted several times with dilute sodium hydroxide solution. The ethereal phase was evaporated down, the residue was stirred thoroughly with 400 ml of petroleum ether 35/60. The resulting crystals were suction filtered and washed with petroleum ether. Yield: 95.2 g (57% of theory) of slightly yellowish crystals, Mp. 70-72° C. IR (CH2Cl2): 1340, 1515 (NO2) cm-1